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For Researchers, Scientists, and Drug Development Professionals

Introduction
Dolichols are long-chain, unsaturated polyisoprenoid alcohols that play a crucial role in various

cellular processes within eukaryotes. In plants, they are essential lipid carriers for the sugars

used in protein N-glycosylation, a vital modification affecting protein folding and trafficking in

the endoplasmic reticulum. The chain length of dolichols can vary, but in model organisms like

Arabidopsis thaliana, dolichols with 80 carbon atoms (C80-Dolichol) are one of the most

abundant and biologically significant forms.[1] Accurate quantification of C80-Dolichol is critical

for understanding its role in plant development, stress responses, and overall lipid metabolism.

[1]

This document provides a detailed protocol for the extraction, identification, and quantification

of C80-Dolichol from plant tissues using High-Performance Liquid Chromatography coupled

with Mass Spectrometry (HPLC-MS), a highly sensitive and selective analytical technique.[2][3]

Experimental Workflow
The overall workflow for the quantification of C80-Dolichol from plant tissues is depicted below.

The process begins with tissue harvesting and progresses through lipid extraction, sample

purification, and final analysis by LC-MS.
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Sample Preparation

Lipid Extraction & Saponification

Analysis

1. Harvest Plant Tissue

2. Flash Freeze in Liquid N2

3. Grind to Fine Powder

4. Lyophilize (Optional)

5. Inactivate Lipases
(e.g., Hot Isopropanol + BHT)

6. Solvent Extraction
(Chloroform/Methanol)

7. Saponification
(Release of free Dolichols)

8. Phase Separation & 
Collection of Lipid Layer

9. Dry & Resuspend

10. RP-HPLC-MS Analysis

11. Data Processing & Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Quantification of C80-Dolichol in Plant
Tissues using LC-MS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15550580#how-to-quantify-c80-dolichol-in-plant-
tissues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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